Cas no 13909-56-3 (2-Propen-1-one, 3-(4-methylphenyl)-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-methylphenyl)-1-(4-nitrophenyl)-
• CAS No: 13909-56-3
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD00024748
• CID: 1270654
• PubChem ID: 359805
• Update Time: 2025-04-20

2-Propen-1-one, 3-(4-methylphenyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-methylphenyl)-1-(4-nitrophenyl)-
• 3-(4-methylphenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• DTXSID90326903
• 13909-56-3
• NCI60_006239
• AKOS024333375
• 4-Methyl-4'-nitrochalcone

• MDL： MFCD00024748
• Inchi： 1S/C16H13NO3/c1-12-2-4-13(5-3-12)6-11-16(18)14-7-9-15(10-8-14)17(19)20/h2-11H,1H3
• InChI Key： SBRXCTYIGBXNJY-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(C)=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones